Cas no 1049736-51-7 (1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride)

• Product Name: 1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride
• CAS No: 1049736-51-7
• MF: C₁₀H₁₆ClIN₂
• MW: 326.604913711548
• CID: 3038283
• PubChem ID: 16495241
• Update Time: 2025-11-01

1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Butyl-2-iodophenyl)hydrazine, HCl
• AKOS001475833
• 1-(4-BUTYL-2-IODOPHENYL)HYDRAZINE HYDROCHLORIDE
• (4-butyl-2-iodophenyl)hydrazine;hydrochloride
• 1049736-51-7
• (4-BUTYL-2-IODOPHENYL)HYDRAZINE HYDROCHLORIDE
• EN300-6501627
• 1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride

• Inchi： 1S/C10H15IN2.ClH/c1-2-3-4-8-5-6-10(13-12)9(11)7-8;/h5-7,13H,2-4,12H2,1H3;1H
• InChI Key： HNNSSEGBOBSGOC-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)CCCC)NN.Cl

Computed Properties

• Exact Mass: 326.00467Da
• Monoisotopic Mass: 326.00467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride

1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride (CAS No. 1049736-51-7): An Overview of Its Properties and Applications

1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride (CAS No. 1049736-51-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-butyl-2-iodophenylhydrazine hydrochloride, has garnered attention due to its unique chemical structure and potential therapeutic properties. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.

The molecular formula of 1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride is C₁₁H₁₆IN₂HCl, and its molecular weight is approximately 309.68 g/mol. The compound features a hydrazine group attached to a substituted phenyl ring, which includes a butyl and an iodine substituent. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals.

In terms of physical properties, 1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride is a white to off-white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The solubility in water is limited, which can be advantageous in certain synthetic processes where controlled solubility is required.

The synthesis of 1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride typically involves the reaction of 4-butyl-2-iodoaniline with hydrazine in the presence of an acid catalyst. This reaction pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in synthetic methodologies have focused on improving the efficiency and environmental sustainability of the process, such as the use of green solvents and catalysts.

In the realm of medicinal chemistry, 1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride has shown promise as a lead compound for the development of new therapeutic agents. Studies have demonstrated its potential as an antitumor agent, particularly in the treatment of certain types of cancer. The iodine substituent on the phenyl ring plays a crucial role in enhancing the compound's biological activity by facilitating its interaction with specific cellular targets.

A recent study published in the Journal of Medicinal Chemistry highlighted the antiproliferative effects of 1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride on human breast cancer cells. The researchers found that the compound effectively inhibited cell proliferation by inducing apoptosis through the activation of caspase-dependent pathways. These findings suggest that further investigation into the mechanism of action could lead to the development of novel anticancer drugs.

Beyond its antitumor properties, 1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride has also been explored for its potential as an antimicrobial agent. Preliminary studies have shown that it exhibits activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The exact mechanism by which it exerts its antimicrobial effects is still under investigation, but it is believed to involve disruption of bacterial cell membranes.

In addition to its direct therapeutic applications, 1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride serves as an important intermediate in the synthesis of other bioactive compounds. For example, it can be used as a building block in the preparation of more complex molecules with enhanced pharmacological properties. This versatility makes it a valuable tool for chemists and pharmaceutical researchers working on drug discovery and development projects.

The safety profile of 1-(4-Butyl-2-iodophenyl)hydrazine Hydrochloride has been extensively evaluated in preclinical studies. While it is generally considered safe for use in laboratory settings when appropriate handling precautions are followed, it is important to note that proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, 1-(4-butyl-2-iodophenyl)hydrazine hydrochloride (CAS No. 1049736-51-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a promising candidate for further exploration and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.